3-{1-cyano-2-[5-(2-methoxy-4-nitrophenyl)-2-furyl]vinyl}benzonitrile

• IUPAC Name: 3-[(E)-1-cyano-2-[5-(2-methoxy-4-nitrophenyl)furan-2-yl]ethenyl]benzonitrile
• InChI: InChI=1S/C21H13N3O4/c1-27-21-11-17(24(25)26)5-7-19(21)20-8-6-18(28-20)10-16(13-23)15-4-2-3-14(9-15)12-22/h2-11H,1H3/b16-10-
• InChI Key: RTBVXLWNRQAMFQ-YBEGLDIGSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])C2=CC=C(O2)C=C(C#N)C3=CC=CC(=C3)C#N
• Isomeric SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])C2=CC=C(O2)/C=C(/C#N)\C3=CC=CC(=C3)C#N
• Molecular Formula: C21H13N3O4
• Molecular Weight: 371.3 g/mol

Description

3-{1-cyano-2-[5-(2-methoxy-4-nitrophenyl)-2-furyl]vinyl}benzonitrile, also known as MitoBloCK-7, is a chemical compound that has been widely used in scientific research due to its unique properties. This compound has been synthesized using various methods and has been found to have a range of biochemical and physiological effects. In

Mechanism of Action

3-{1-cyano-2-[5-(2-methoxy-4-nitrophenyl)-2-furyl]vinyl}benzonitrile exerts its effect by inhibiting the activity of dynamin-related protein 1 (Drp1), a protein that is crucial for mitochondrial fission. 3-{1-cyano-2-[5-(2-methoxy-4-nitrophenyl)-2-furyl]vinyl}benzonitrile binds to the GTPase domain of Drp1, preventing its oligomerization and subsequent mitochondrial fission. This mechanism of action has been confirmed by various biochemical and cell-based assays.
Biochemical and Physiological Effects:
3-{1-cyano-2-[5-(2-methoxy-4-nitrophenyl)-2-furyl]vinyl}benzonitrile has been found to have a range of biochemical and physiological effects. In addition to its role in regulating mitochondrial morphology and dynamics, 3-{1-cyano-2-[5-(2-methoxy-4-nitrophenyl)-2-furyl]vinyl}benzonitrile has also been found to modulate cellular metabolism and oxidative stress. 3-{1-cyano-2-[5-(2-methoxy-4-nitrophenyl)-2-furyl]vinyl}benzonitrile has been shown to increase cellular oxygen consumption and ATP production, as well as reduce reactive oxygen species (ROS) production. These effects have been attributed to the role of mitochondria in cellular energy metabolism and oxidative stress regulation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-{1-cyano-2-[5-(2-methoxy-4-nitrophenyl)-2-furyl]vinyl}benzonitrile in lab experiments is its selectivity for Drp1 inhibition. This allows for the specific modulation of mitochondrial fission without affecting other cellular processes. Additionally, 3-{1-cyano-2-[5-(2-methoxy-4-nitrophenyl)-2-furyl]vinyl}benzonitrile has been found to be stable and non-toxic at the concentrations used in experiments. However, one limitation of using 3-{1-cyano-2-[5-(2-methoxy-4-nitrophenyl)-2-furyl]vinyl}benzonitrile is its relatively low solubility in aqueous solutions, which can limit its use in certain experimental setups.

Future Directions

There are several future directions for further research on 3-{1-cyano-2-[5-(2-methoxy-4-nitrophenyl)-2-furyl]vinyl}benzonitrile. One area of interest is the role of mitochondrial dynamics in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. 3-{1-cyano-2-[5-(2-methoxy-4-nitrophenyl)-2-furyl]vinyl}benzonitrile has been found to have neuroprotective effects in animal models of these diseases, and further research could elucidate the underlying mechanisms. Another area of interest is the development of more potent and selective Drp1 inhibitors, which could have therapeutic potential in various diseases associated with mitochondrial dysfunction. Finally, the use of 3-{1-cyano-2-[5-(2-methoxy-4-nitrophenyl)-2-furyl]vinyl}benzonitrile in combination with other compounds, such as mitochondrial antioxidants or inhibitors of other mitochondrial processes, could provide insights into the complex interplay between mitochondrial dynamics and cellular physiology.

Synthesis Methods

3-{1-cyano-2-[5-(2-methoxy-4-nitrophenyl)-2-furyl]vinyl}benzonitrile is synthesized using a multi-step process starting from commercially available starting materials. The first step involves the condensation of 2-furylboronic acid with 2-methoxy-4-nitrobenzaldehyde, followed by the addition of cyanoacetic acid. The resulting product is then further reacted with benzyl bromide to obtain the final product, 3-{1-cyano-2-[5-(2-methoxy-4-nitrophenyl)-2-furyl]vinyl}benzonitrile. This synthesis method has been optimized to yield high purity and high yield of the final product.

Scientific Research Applications

3-{1-cyano-2-[5-(2-methoxy-4-nitrophenyl)-2-furyl]vinyl}benzonitrile has been used in a variety of scientific research applications. One of the main applications of 3-{1-cyano-2-[5-(2-methoxy-4-nitrophenyl)-2-furyl]vinyl}benzonitrile is in the study of mitochondrial morphology and dynamics. Mitochondria are organelles that play a crucial role in cellular energy production, and their morphology and dynamics are tightly regulated. 3-{1-cyano-2-[5-(2-methoxy-4-nitrophenyl)-2-furyl]vinyl}benzonitrile has been found to selectively inhibit mitochondrial fission, leading to elongated mitochondria. This property has been used to study the role of mitochondrial dynamics in various cellular processes, such as apoptosis and autophagy.